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Compound of Interest

Compound Name: Taxezopidine L

Cat. No.: B15590200 Get Quote

Disclaimer: No public information was found for a compound named "Taxezopidine L." The

following application notes and protocols are provided for Tizanidine, a structurally and

functionally related alpha-2 adrenergic agonist, based on available scientific literature.

Tizanidine is a centrally acting muscle relaxant used to treat spasticity.

Mechanism of Action
Tizanidine is a potent agonist of α2-adrenergic receptors.[1][2] Its primary mechanism of action

involves the presynaptic inhibition of motor neurons in the spinal cord.[1] By stimulating α2-

receptors, tizanidine reduces the release of excitatory amino acids, such as glutamate and

aspartate, from spinal interneurons.[1][2] This action dampens the polysynaptic reflexes that

are major contributors to muscle spasticity.[1][2] Tizanidine also exhibits some weaker affinity

for α1-adrenergic receptors, which may account for its mild and transient cardiovascular

effects.[1]

Signaling Pathway of Tizanidine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15590200?utm_src=pdf-interest
https://www.benchchem.com/product/b15590200?utm_src=pdf-body
https://go.drugbank.com/drugs/DB00697
https://pubmed.ncbi.nlm.nih.gov/7970012/
https://go.drugbank.com/drugs/DB00697
https://go.drugbank.com/drugs/DB00697
https://pubmed.ncbi.nlm.nih.gov/7970012/
https://go.drugbank.com/drugs/DB00697
https://pubmed.ncbi.nlm.nih.gov/7970012/
https://go.drugbank.com/drugs/DB00697
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tizanidine

α2-Adrenergic Receptor
(Presynaptic)

binds & activates

Gi/o Protein

activates

Adenylyl Cyclase

inhibits

Voltage-Gated
Ca2+ Channels

inhibits

cAMP

produces

Protein Kinase A
(PKA)

activates

Synaptic Vesicles
(containing Glutamate)

triggers fusion

Reduced Glutamate
Release

results in

Postsynaptic Motor Neuron

acts on

Reduced Excitability/
Muscle Relaxation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Administration & Measurement

Data Analysis

Animal Acclimation
(SHR, 1 week)

Tizanidine Preparation
(in saline)

Baseline Measurements
(EMG, BP, HR)

Drug Administration
(p.o. or i.p.)

Measurements at
Time Points (e.g., 1, 2, 4h)

Data Collection

Statistical Analysis
(ANOVA)

Results Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://go.drugbank.com/drugs/DB00697
https://pubmed.ncbi.nlm.nih.gov/7970012/
https://pubmed.ncbi.nlm.nih.gov/7970012/
https://www.benchchem.com/product/b15590200#taxezopidine-l-experimental-protocols
https://www.benchchem.com/product/b15590200#taxezopidine-l-experimental-protocols
https://www.benchchem.com/product/b15590200#taxezopidine-l-experimental-protocols
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15590200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

